![molecular formula C18H16BrN5O2S4 B2395096 2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide CAS No. 362501-40-4](/img/structure/B2395096.png)
2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide
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Description
2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H16BrN5O2S4 and its molecular weight is 542.5. The purity is usually 95%.
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Scientific Research Applications
Thiophene Analogues in Carcinogenicity Studies
Thiophene analogues, related to the structural class of the compound , have been synthesized and evaluated for potential carcinogenicity, indicating the critical role these compounds play in understanding cancer mechanisms and developing cancer therapeutics. For example, Ashby et al. (1978) synthesized thiophene analogues of known carcinogens and evaluated them for potential carcinogenicity using in vitro assays. This study contributes to our understanding of how structural modifications can affect biological activity, which is crucial for the design of safer chemicals and drugs (Ashby et al., 1978).
Heterocyclic Systems in Pharmacology
The compound's heterocyclic structure, particularly the 1,3,4-thiadiazole moiety, is noted for its diverse pharmacological potential. Lelyukh (2019) reviewed the biological activity of 1,3,4-thiadiazole-based heterocyclic systems, highlighting their importance in developing antimicrobial, anti-inflammatory, and antitumor agents. This underscores the therapeutic promise of compounds with such structural features in addressing various health disorders (Lelyukh, 2019).
Quinazolines and Pyrimidines in Optoelectronics
Beyond pharmacological applications, compounds related to the structure , such as quinazolines and pyrimidines, have also found applications in optoelectronic materials. Lipunova et al. (2018) discussed the significance of these compounds in the development of materials for organic light-emitting diodes and other electronic devices, illustrating the compound's potential utility beyond biomedical applications (Lipunova et al., 2018).
properties
IUPAC Name |
2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN5O2S4/c1-2-27-18-23-22-16(30-18)21-13(25)9-29-17-20-12-7-8-28-14(12)15(26)24(17)11-5-3-10(19)4-6-11/h3-6H,2,7-9H2,1H3,(H,21,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWUNKEJCMNREOB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Br)SCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN5O2S4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.